3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,3-dimethoxyphenyl)azetidine-1-carboxamide

• IUPAC Name: 3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,3-dimethoxyphenyl)azetidine-1-carboxamide
• InChI: InChI=1S/C21H22N4O4/c1-27-17-10-6-9-16(19(17)28-2)22-21(26)25-12-15(13-25)20-23-18(24-29-20)11-14-7-4-3-5-8-14/h3-10,15H,11-13H2,1-2H3,(H,22,26)
• InChI Key: TWTGAIBWQSYMGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol

Description

3-(3-benzyl-1,2,4-oxadiazol-5-yl)-N-(2,3-dimethoxyphenyl)azetidine-1-carboxamide, also known as BODIPY, is a fluorescent compound that has been widely used in scientific research due to its unique properties. BODIPY is a versatile molecule that can be used in a variety of applications, including biochemical assays, imaging, and drug discovery. In

Scientific Research Applications

Synthesis and Characterization

3-(3-Benzyl-1,2,4-oxadiazol-5-yl)-N-(2,3-dimethoxyphenyl)azetidine-1-carboxamide is a compound that can be synthesized through complex chemical reactions involving various precursors and conditions. This compound is part of a broader class of chemicals that have been explored for their synthesis, characterization, and potential applications in various fields, including medicinal chemistry. The synthesis involves multiple steps, including condensation reactions, hydrolysis, and cyclization processes, to obtain the desired product. The synthesized compounds are characterized using techniques like IR, NMR, Mass, and elemental analysis to confirm their structures and properties (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Evaluation and Molecular Docking Studies

The synthesized compounds, including those similar to this compound, often undergo biological evaluation to determine their potential therapeutic effects. Molecular docking studies are conducted to understand the interaction between these compounds and biological targets, which is crucial for drug design and discovery. The biological evaluation can include antimicrobial, anti-inflammatory, and anticancer activities, providing insights into the possible therapeutic applications of these compounds (Talupur, Satheesh, & Chandrasekhar, 2021).